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Compound of Interest

Compound Name: 6-Bromopurine

Cat. No.: B104554 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper management and disposal of chemical waste is paramount to ensuring a safe and

compliant work environment. 6-Bromopurine, a halogenated purine analog, requires specific

handling and disposal procedures due to its potential hazards. This guide provides a detailed,

step-by-step operational plan for the proper disposal of 6-Bromopurine, ensuring the safety of

laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to handle 6-Bromopurine with the

appropriate personal protective equipment (PPE). This compound is known to cause skin, eye,

and respiratory irritation.[1]

Essential PPE includes:

Gloves: Chemical-resistant gloves, such as nitrile, are required.

Eye Protection: Safety goggles or a face shield must be worn.

Lab Coat: A lab coat should be worn to protect from skin contact.

Respiratory Protection: When handling the solid compound, all operations should be

conducted in a certified chemical fume hood to prevent the inhalation of dust.[2] If a fume

hood is not available, a dust mask (type N95 or equivalent) should be used.
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In the event of a spill, it should be contained with an inert absorbent material, such as sand or

vermiculite. The contained material should then be collected into a suitable, sealed container

for disposal as hazardous waste.[3][4]

Quantitative Data for Safe Handling
A summary of key physical and chemical properties of 6-Bromopurine is provided below for

quick reference.

Property Value

Molecular Formula C₅H₃BrN₄[1]

Molecular Weight 199.01 g/mol [1]

Appearance Solid

Melting Point >300 °C[1]

Hazard Classifications Eye Irritant 2, Skin Irritant 2, STOT SE 3

Storage Temperature Under inert gas (nitrogen or Argon) at 2-8°C[1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 6-Bromopurine is through a licensed hazardous

waste disposal company.[5][6] In-lab chemical treatment or neutralization is not advised without

specific, validated protocols due to the potential for hazardous reactions and byproducts.

Step 1: Waste Identification and Segregation
Identify the Waste Stream: Clearly identify all waste containing 6-Bromopurine. This

includes unused or expired compounds, contaminated labware (e.g., pipette tips, weighing

boats, vials), and solutions.

Segregate as Halogenated Waste: 6-Bromopurine is a halogenated organic compound. It is

critical to segregate it into a designated "Halogenated Organic Waste" stream.[3][5][7][8] Do

not mix it with non-halogenated waste, as this can complicate and increase the cost of

disposal.[3][5]
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Step 2: Waste Collection and Containment
Solid Waste: Collect solid 6-Bromopurine waste and contaminated materials (e.g., gloves,

absorbent paper) in a clearly labeled, sealable, and chemically compatible container. A high-

density polyethylene (HDPE) container is a suitable option.[5] Ensure the container is kept

closed at all times, except when adding waste.[4][7]

Liquid Waste: For solutions containing 6-Bromopurine, use a dedicated, leak-proof, and

shatter-resistant waste container, also clearly labeled for "Halogenated Organic Liquid

Waste."[5] The container should not be filled to more than 90% of its total capacity.[8]

Step 3: Labeling and Documentation
Proper Labeling: All waste containers must be accurately labeled.[3][4][5] The label should

include:

The words "Hazardous Waste"

The full chemical name: "6-Bromopurine"

The appropriate hazard pictograms (e.g., GHS07 for irritant)[1]

The date the waste was first added to the container.

Maintain a Log: Keep a detailed log of the waste, including the chemical name, quantity, and

date of accumulation.

Step 4: Storage Pending Disposal
Designated Storage Area: Store the sealed and labeled waste containers in a designated,

well-ventilated, and secure satellite accumulation area.[3]

Segregation: Ensure that the halogenated waste is stored separately from incompatible

materials, such as acids and bases.[3]

Step 5: Arranging for Professional Disposal
Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal company to arrange for pickup.[5][6]
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Provide Documentation: Provide the waste disposal company with all necessary

documentation, including the waste log.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 6-
Bromopurine.
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Phase 1: At the Bench

Phase 2: Storage & Documentation

Phase 3: Final Disposal
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Caption: Workflow for the proper disposal of 6-Bromopurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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